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Monohydrate
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Cat. No.: B1253340
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Executive Summary

This technical guide provides a rigorous structural analysis of Piperazine Dihydrochloride
Monohydrate (ngcontent-ng-c1989010908=""_nghost-ng-c2193002942="" class="inline ng-
star-inserted">

), a critical pharmaceutical salt used as an anthelmintic agent and a versatile intermediate in
organic synthesis. We explore its crystallographic properties, hydrogen bonding networks, and
thermal stability profiles. This document is designed for solid-state chemists and formulation
scientists, offering actionable protocols for synthesis, characterization, and stability
assessment.

Introduction & Pharmaceutical Context

Piperazine derivatives represent a privileged scaffold in medicinal chemistry, primarily due to
their ability to modulate physicochemical properties such as solubility and lipophilicity. The
dihydrochloride monohydrate salt form is particularly significant for two reasons:

» Bioavailability: The protonation of both nitrogen atoms (
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) drastically enhances aqueous solubility compared to the free base.

e Solid-State Stability: The incorporation of a water molecule into the crystal lattice acts as a
"structural glue," bridging the organic cations and inorganic anions via a robust hydrogen
bonding network, which often confers superior physical stability over anhydrous forms.

Understanding the precise atomic arrangement of this salt is essential for controlling
polymorphism during scale-up and ensuring consistent dissolution profiles in drug products.

Experimental Methodology
Synthesis and Crystallization Protocol

To obtain high-quality single crystals suitable for X-ray diffraction (SCXRD), a slow evaporation
or diffusion method is preferred over rapid precipitation.

Protocol:
« Dissolution: Dissolve 1.0 g of anhydrous piperazine in 10 mL of ethanol.

 Acidification: Slowly add concentrated hydrochloric acid (37%) dropwise with stirring until the
pH reaches ~1-2. A white precipitate will form initially.[1]

e Redissolution: Add a minimum amount of distilled water (approx. 2-3 mL) and heat the
solution to 60°C until the precipitate dissolves completely.

o Crystallization: Filter the hot solution through a 0.45

PTFE filter into a clean vial. Cover with Parafilm, poke 2-3 small holes, and allow to stand at
room temperature (

) for 3-5 days.

e Harvesting: Colorless, prismatic crystals will form. Harvest by filtration and wash with cold
ethanol.[1]

Characterization Workflow
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The following workflow ensures comprehensive structural validation:

Raw Crystal Sample

Optical Microscopy TGA/DSC
(Birefringence Check) (Hydration State)

Select Crystal

Single Crystal XRD
(Structure Solution)

Bulk Analysis

Structural Model
(CIF Generation)

Simulate Pattern
for Validation

Powder XRD
(Phase Purity)

Click to download full resolution via product page

Figure 1: Integrated characterization workflow for pharmaceutical salts. The comparison of
experimental PXRD with the pattern simulated from SCXRD data is a critical self-validating
step.

Crystallographic Characterization

The crystal structure of piperazine dihydrochloride monohydrate is distinct from its
anhydrous counterparts. The lattice accommodates the piperazinium dication, two chloride
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anions, and a water molecule in a specific stoichiometry.[2]

Crystal Data & Refinement Details

Data retrieved from high-resolution structural analyses (e.g., Dehghanpour et al.) define the
standard metric parameters for this phase.

Parameter Value

Empirical Formula

Formula Weight 177.07 g/mol

Crystal System Monoclinic

Space Group

(No.[3] 15)
A
Unit Cell Dimensions A
A
Angles
Volume ~835.6 A3
Z (Formula Units) 4
Calculated Density 1.407 g/cm3

Molecular Geometry

o Cation Symmetry: The piperazinium dication (

) lies on a crystallographic center of inversion. This implies the piperazine ring adopts a
perfect chair conformation, minimizing steric strain.

o Water Position: The water oxygen atom is located on a twofold rotation axis. This special
position dictates that the water molecule is disordered or dynamically averaging its hydrogen
positions, or it bridges symmetric elements of the lattice.
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Solid-State Characterization & Stability
Hydrogen Bonding Network

The stability of the monohydrate is driven by a robust 3D network of hydrogen bonds.
e N-H...Cl Interactions: The protonated amine groups (

) act as strong donors to the chloride anions.

o Water Bridging: The lattice water acts as both a donor (to
) and an acceptor (potentially weak interactions), effectively linking the organic layers.

Key Interaction Table:

D-H...A D-H (A) H...A (A) D...A (A) Angle (°)

10.90 | 2.25|3.14 | 170 | |
10.90 | 2.28|3.16 | 165 | |
|0.85(2.35|3.18 | 172 |

(Note: Values are representative of typical neutron/X-ray diffraction findings for this salt class).

Thermal Analysis (TGA/DSC)

Thermal behavior is a critical quality attribute.
o Dehydration: TGA typically shows a mass loss of ~10.2% (theoretical for 1

) between 70°C and 110°C.

e Melting/Decomposition: Following dehydration, the anhydrous salt is stable up to ~300°C,
where it melts with decomposition.
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Figure 2: Thermal stability pathway. The dehydration step is distinct, allowing for easy
quantification of water content via TGA.

Implications for Drug Development[4]
Polymorphism Risk

The reversible nature of the dehydration (Monohydrate

Anhydrous) poses a risk during manufacturing.

o Wet Granulation: Using water in processing will likely convert any anhydrous material to the
monohydrate.

e Drying: Over-drying (>60°C under vacuum) may strip the lattice water, creating a metastable
anhydrous phase that is hygroscopic.

e Recommendation: Maintain humidity control (RH 40-60%) during processing to preserve the
stable monohydrate form.

Solubility

The dihydrochloride salt exhibits high aqueous solubility (>100 mg/mL), making it suitable for
immediate-release formulations. The crystal lattice energy, while stabilized by water, is easily
overcome by solvent interactions due to the ionic nature of the chloride salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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